Cas no 400750-29-0 (Methyl 4-(1H-pyrazol-1-yl)benzoate)

• Product Name: Methyl 4-(1H-pyrazol-1-yl)benzoate
• CAS No: 400750-29-0
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD01821225
• CID: 822847
• PubChem ID: 972639
• Update Time: 2025-07-22

Methyl 4-(1H-pyrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1H-pyrazol-1-yl)benzoate
• Methyl 4-(1H-pyrazol-1-yl)benzenecarboxylate
• methyl 4-(1-pyrazolyl)benzoate
• AC1LJDVJ
• CTK6J0022
• methyl 4-pyrazolylbenzoate
• methylpyrazolylbenzenecarboxylate
• SureCN62700
• Methyl 4-(pyrazol-1-yl)benzoate
• 400750-29-0
• Methyl4-(1H-pyrazol-1-yl)benzoate
• AKOS002310329
• Z66462847
• AGOPDJQWCXROJG-UHFFFAOYSA-N
• MFCD01821225
• HMS1595N14
• DTXSID90359574
• EA-0702
• DB-297968
• methyl 4-pyrazol-1-ylbenzoate
• SCHEMBL62700

• MDL： MFCD01821225
• Inchi： 1S/C11H10N2O2/c1-15-11(14)9-3-5-10(6-4-9)13-8-2-7-12-13/h2-8H,1H3
• InChI Key： AGOPDJQWCXROJG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles